N-(3-methyl-4-((3-(pyridin-2-yloxy)pyrrolidin-1-yl)sulfonyl)phenyl)propionamide

• IUPAC Name: N-[3-methyl-4-(3-pyridin-2-yloxypyrrolidin-1-yl)sulfonylphenyl]propanamide
• InChI: InChI=1S/C19H23N3O4S/c1-3-18(23)21-15-7-8-17(14(2)12-15)27(24,25)22-11-9-16(13-22)26-19-6-4-5-10-20-19/h4-8,10,12,16H,3,9,11,13H2,1-2H3,(H,21,23)
• InChI Key: MPNKAAZTUJTWMC-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC(=C(C=C1)S(=O)(=O)N2CCC(C2)OC3=CC=CC=N3)C
• Molecular Formula: C19H23N3O4S
• Molecular Weight: 389.5 g/mol

Description

“N-(3-methyl-4-((3-(pyridin-2-yloxy)pyrrolidin-1-yl)sulfonyl)phenyl)propionamide” is a chemical compound. It contains a pyrrolidine ring, which is a five-membered ring with nitrogen as one of the heteroatoms. This type of structure is widely used in medicinal chemistry for the treatment of human diseases.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a pyrrolidine ring, a pyridin-2-yloxy group, and a sulfonyl group. The pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization. The spatial orientation of substituents can lead to different biological profiles of drug candidates.

Scientific Research Applications

Synthesis and Anti-Inflammatory Activity

Research has explored the synthesis of analogs related to the compound , focusing on their potential anti-inflammatory activities. For instance, a study synthesized N-hydroxy methyl derivatives of similar compounds and evaluated their anti-inflammatory activity using the carrageenan-induced rat paw oedema method. Compounds containing pyrrolidine, phthalimide, and hydrazine moieties showed potent anti-inflammatory activity, indicating the therapeutic potential of these synthesized compounds in treating inflammation-related conditions (Rajasekaran, Sivakumar, & Jayakar, 1999).

Material Science Applications

In the field of material science, the compound has been used in the synthesis of novel soluble fluorinated polyamides containing pyridine and sulfone moieties. These polymers exhibit remarkable properties such as high thermal stability, excellent solubility in organic solvents, and the ability to form transparent, flexible, and strong films. Such materials have potential applications in various high-performance and advanced engineering contexts (Liu et al., 2013).

Pharmacological Research

In pharmacological research, derivatives of the compound have been studied for their metabolic pathways and excretion profiles in preclinical models. For example, GDC-0449, a molecule with a similar structure, has been investigated for its absorption, distribution, metabolism, and excretion (ADME) in rats and dogs, revealing unique metabolic pathways via pyridine ring opening. This research provides valuable insights into the pharmacokinetics of such compounds, which is crucial for drug development processes (Yue et al., 2011).

Future Directions

The future directions for this compound could involve further exploration of its biological activity and potential therapeutic applications. The design of new pyrrolidine compounds with different biological profiles could also be a promising area of research.